Cas no 1804418-87-8 (2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride
• CAS No: 1804418-87-8
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4878262
• Update Time: 2025-10-19

2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O/c1-4-5(9(11)12)3-14-6(2-13)7(4)8(10)15/h3,9H,1H3
• InChI Key： UHRHZOXUIWZIPQ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C#N)N=CC(C(F)F)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride

Introduction to 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride (CAS No. 1804418-87-8) and Its Applications in Modern Chemical Biology

2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride, identified by the CAS number 1804418-87-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and synthetic chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities and industrial utility. The presence of multiple functional groups, including a cyano group, a difluoromethyl substituent, and a carbonyl chloride moiety, makes this molecule a valuable intermediate in the synthesis of complex pharmacophores.

The cyano group (-CN) in the molecular structure contributes to the electrophilicity of the compound, facilitating its participation in nucleophilic addition reactions. This feature is particularly useful in constructing more intricate molecular architectures during drug development. Additionally, the difluoromethyl (-CF₂) group is known for its ability to modulate metabolic stability and binding affinity in drug molecules. Its incorporation into pharmaceutical candidates often enhances their bioavailability and pharmacological efficacy, a phenomenon that has been extensively studied in recent years.

The carbonyl chloride (-COCl) functionality represents another critical aspect of this compound. Carbonyl chlorides are highly reactive intermediates that readily engage in condensation reactions with amines and alcohols, forming amides and esters, respectively. This reactivity makes 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride an indispensable tool in peptide synthesis and the preparation of bioactive molecules. The combination of these reactive sites allows for rapid diversification of molecular structures, enabling researchers to explore novel chemical space with greater efficiency.

In recent years, there has been a surge in research focused on developing innovative strategies for drug discovery, particularly in the area of kinase inhibitors. Pyridine derivatives have emerged as pivotal scaffolds in this domain due to their ability to interact with protein targets through hydrogen bonding and hydrophobic interactions. The specific arrangement of functional groups in 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride aligns well with this requirement, making it a promising candidate for designing kinase inhibitors with improved selectivity and potency.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological processes, making them attractive therapeutic targets. However, their large surface areas and intricate binding modes pose significant challenges for drug design. The structural features of 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride, such as its rigid pyridine core and multiple substituents, provide an ideal framework for modulating PPIs through both covalent and non-covalent interactions.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that modifications at the cyano, difluoromethyl, and carbonyl chloride positions can fine-tune binding affinities to specific protein targets. These insights have guided the development of novel analogs with enhanced pharmacokinetic profiles. For instance, recent studies have highlighted the potential of fluorinated pyridines as key components in antiviral agents due to their ability to disrupt viral protease activity.

The role of 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly leveraging high-throughput screening (HTS) platforms to identify lead compounds rapidly. The compound’s reactivity and structural flexibility make it an excellent candidate for generating diverse libraries suitable for HTS campaigns. Moreover, its compatibility with green chemistry principles—such as solvent-free reactions and catalytic processes—aligns with the growing emphasis on sustainable synthetic methodologies.

In conclusion, 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride (CAS No. 1804418-87-8) represents a cornerstone molecule in modern chemical biology. Its multifunctional nature enables its use as a versatile building block in drug discovery programs targeting various diseases, including cancer and infectious disorders. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly significant role in shaping the future of medicinal chemistry.